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Introduction

Alane (aluminum hydride, AlHs) is a metastable binary metal hydride with a significant
hydrogen content of 10.1% by weight and a high volumetric hydrogen density of 149 kg/m 3.
These properties make it a material of considerable interest for hydrogen storage applications,
particularly in the context of fuel cells for automotive and other applications. Furthermore, its
energetic nature has led to its investigation as a component in propellant formulations.
Understanding the thermal decomposition mechanism of alane is critical for its safe handling,
storage, and efficient utilization. This technical guide provides an in-depth overview of the core
mechanisms governing the thermal decomposition of various alane polymorphs, supported by
guantitative data and detailed experimental protocols.

Polymorphs and Decomposition Pathways

Alane is known to exist in at least seven different crystalline forms, or polymorphs, with the a-
polymorph being the most thermally stable. The decomposition pathway is highly dependent on
the starting polymorph.
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e 0-AlHs: The a-polymorph decomposes directly in a single endothermic step to form
aluminum metal and hydrogen gas.

AlH3(s) - Al(s) + 3/2 Hz(g)

e [(-AlHs and y-AlHs: These less stable polymorphs undergo an exothermic phase transition to
the more stable a-AlHs at approximately 100°C before the subsequent decomposition of the
a-phase occurs at higher temperatures. However, direct decomposition of these polymorphs
to aluminum and hydrogen at different heating rates or lower temperatures has also been
observed.

A specialized case for the y-AlHs polymorph suggests a core-shell decomposition model where
the outer layer of the particle is more prone to direct decomposition, while the inner core tends
to first convert to a-AlHs before decomposing.

The overall decomposition process transforms the initial polyhedral crystals of alane into
porous aluminum particles.

Kinetics of Thermal Decomposition

The thermal decomposition of solid-state materials like alane is not instantaneous and is
governed by kinetic principles. The process is often described by the Avrami-Erofeyev model,
which characterizes solid-state reactions that proceed via nucleation and growth of a new
phase.

The decomposition of alane is generally considered a two-step process:

¢ Nucleation: The initial formation of stable aluminum nuclei within the alane crystal lattice.
This is a slow, rate-determining step.

o Growth: The subsequent growth of these aluminum nuclei. This is a comparatively faster
step.

The fractional decomposition curves for alane polymorphs show good agreement with second
and third-order Avrami-Erofeyev equations, which indicates that the kinetics are controlled by
the nucleation and growth of the aluminum phase in two and three dimensions.[1][2] The large
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activation energies measured suggest a complex decomposition mechanism involving an
activated complex of multiple AlHs molecules.[1][2]

Quantitative Data

The following tables summarize key quantitative data related to the thermal decomposition of
alane polymorphs.

Parameter o-AlHs B-AlHs y-AlHs Reference(s)
Enthalpy of -10to-11.4 -9.51t0-9.9 -9.5t0-9.9 3]
Formation kJ/mol kJ/mol kJ/mol
Decomposition ~100 °C ~100 °C
150 -215°C N N
Temperature (transition) (transition)
Activation
~78 - 81 kJd/mol - - [4]
Energy (Ea)
Hydrogen 10.1% 10.1% 10.1%
Capacity (wt.%) (theoretical) (theoretical) (theoretical)
Table 1: Thermodynamic and Kinetic Parameters for Alane Polymorphs.
. Enthalpy of Transition
Transition Reference(s)

(AH_trans)

1.5+ 0.4 kJ/mol

B-AlH3 - a-AlHs

[3][5]

y-AlH3 — a-AlH3

2.8 £ 0.4 kd/mol

[3]05]

a'-AlH3 - a-AlHs

1.6 kd/mol

[3]

Table 2: Enthalpies of Polymorphic Transitions.
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Decomposition Pathways of Alane Polymorphs
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Decomposition Pathways of Alane Polymorphs
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General Experimental Workflow for Alane Thermal Analysis
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General Experimental Workflow for Alane Thermal Analysis

Experimental Protocols
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Detailed methodologies are crucial for the accurate and reproducible study of alane's thermal

decomposition. The following are protocols for key analytical techniques.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition kinetics of alane by measuring

mass loss as a function of temperature.

Apparatus: A thermogravimetric analyzer equipped with a high-precision balance and a
furnace capable of controlled heating rates.

Sample Preparation: A small sample of alane (typically 1-5 mg) is weighed and placed in an
inert crucible (e.g., alumina or platinum).

Atmosphere: A continuous flow of inert purge gas (e.g., argon or nitrogen) is maintained
throughout the experiment at a typical flow rate of 20-50 mL/min to ensure the immediate
removal of evolved hydrogen gas and prevent reverse reactions.[5]

Heating Program: The sample is heated from ambient temperature to a final temperature
(e.g., 300°C) at a constant, linear heating rate. Common heating rates for kinetic studies
range from 1 to 20 K/min.[6]

Data Analysis: The resulting data is a thermogram plotting percentage mass loss versus
temperature. The onset temperature of decomposition, the temperature at maximum
decomposition rate (from the derivative curve, DTG), and the total mass loss are determined.
Kinetic parameters, such as activation energy, can be calculated using model-fitting methods
(e.g., Avrami-Erofeyev) or model-free (isoconversional) methods by performing experiments
at multiple heating rates.[5]

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with phase transitions and decomposition,

allowing for the determination of transition temperatures and enthalpies.

Apparatus: A differential scanning calorimeter.

Sample Preparation: A small, accurately weighed sample of alane (typically 1-5 mg) is
hermetically sealed in an aluminum crucible. An empty, sealed crucible is used as a
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reference.

o Atmosphere: A protective, inert atmosphere (e.g., pure argon or nitrogen) is maintained with
a typical gas flow of 20-60 mL/min.[7]

e Heating Program: The sample and reference are subjected to a controlled temperature
program, typically a linear ramp from ambient temperature to around 300°C at a constant
heating rate (e.g., 10 K/min).[7]

o Data Analysis: The DSC curve plots the differential heat flow versus temperature. Exothermic
peaks (e.g., B - a transition) and endothermic peaks (e.g., a - Al decomposition) are
analyzed to determine onset temperatures, peak temperatures, and the integrated area of
the peak, which corresponds to the enthalpy of the transition (AH).

In-situ X-Ray Diffraction (XRD)

Objective: To identify the crystalline phases present in the sample as a function of temperature,
providing direct evidence of polymorphic transitions and the formation of aluminum.

o Apparatus: An X-ray diffractometer equipped with a high-temperature stage or furnace. For
high-resolution, time-resolved data, a synchrotron radiation source is often employed.[8]

o Sample Preparation: A powdered alane sample is loaded into a sample holder suitable for
heating, such as a ceramic or platinum crucible, or a quartz capillary. The capillary can be
hermetically sealed and connected to a gas system if pressure control is needed.

o Heating Program: The sample is heated in a controlled manner, often at a constant rate (e.g.,
1-2 K/min), while XRD patterns are continuously collected.

o Data Collection: 2D XRD patterns are recorded at set time or temperature intervals using a
suitable detector (e.g., an image plate or a 1D detector).[9]

o Data Analysis: The sequence of diffraction patterns is analyzed to track the disappearance of
peaks corresponding to the initial alane polymorph, the appearance and disappearance of
intermediate phases (like a-AlHs), and the emergence of peaks corresponding to crystalline
aluminum. Rietveld refinement can be used to extract detailed structural parameters at each
temperature.
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Temperature Programmed Desorption (TPD)

Objective: To study the desorption of hydrogen from alane, providing information on surface

binding energies and desorption kinetics.

Apparatus: A TPD system consisting of an ultra-high vacuum (UHV) chamber, a sample
holder with heating capabilities, and a mass spectrometer (typically a quadrupole mass
spectrometer) for detecting desorbed species.[3][10]

Sample Preparation: The alane sample is placed on the sample holder within the UHV
chamber. The chamber is then pumped down to UHV pressures (e.g., < 10~° Torr) to ensure
that detected molecules originate from the sample surface.

Heating Program: The sample is heated at a linear rate, typically between 2 to 10 K/s (120 to
600 K/min).[3] The heating is precisely controlled, often via a PID controller.[3]

Data Collection: The mass spectrometer is tuned to detect hydrogen (m/z = 2) and records
the ion intensity as a function of sample temperature.

Data Analysis: The TPD spectrum plots the hydrogen desorption rate (proportional to the
mass spectrometer signal) versus temperature. The temperature at which the desorption rate
is maximum (T_p) is related to the desorption activation energy. The shape and number of
peaks can provide insights into different hydrogen binding sites or desorption processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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